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Compound of Interest

Compound Name: BR102910
Cat. No.: B15291133
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of BR102910, a selective
inhibitor of Fibroblast Activation Protein (FAP), and protocols for its preparation for in vitro and
in vivo experiments.

Introduction

BR102910 is a potent and selective inhibitor of Fibroblast Activation Protein (FAP) with an IC50
of 2 nM.[1] FAP is a type Il transmembrane serine protease that is overexpressed in the tumor
microenvironment, particularly on cancer-associated fibroblasts (CAFs), and is involved in
tissue remodeling, fibrosis, inflammation, and cancer progression.[2] BR102910 also shows
inhibitory activity against prolyl oligopeptidase (PREP) with an IC50 of 49.00 pM.[1] Its high
selectivity and oral availability make it a promising candidate for therapeutic development,
particularly in the context of type 2 diabetes and oncology.[2]
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Property Value

CAS Number 2505339-54-6
Molecular Formula C18H14CI2F2N402S
Molecular Weight 459.3 g/mol

Target IC50

Fibroblast Activation Protein (FAP) 2 nM[1]

Prolyl Oligopeptidase (PREP) 49.00 pM[1]

Solubility Data

Solvent System

Concentration

Observation

10% DMSO, 90% (20% SBE-
B-CD in Saline)

> 2.5 mg/mL (5.44 mM)

Clear solution[3]

10% DMSO, 90% Corn QOil

> 2.5 mg/mL (5.44 mM)

Clear solution[3]

DMSO

10 mM

Note: To enhance solubility, warming the solution to 37°C and using an ultrasonic bath may be

beneficial.[1] If precipitation occurs, heating and/or sonication can aid in dissolution.[3]

Storage and Stability

Condition Duration Notes

Sealed, away from moisture
-80°C 6 months _

and light[3]

Sealed, away from moisture
-20°C 1 month

and light[3]

Stock solutions should be stored in aliquots to avoid repeated freeze-thaw cycles.[1]
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Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of BR102910 for further dilution in
experimental media.

Materials:

BR102910 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Water bath or incubator at 37°C (optional)
Protocol:

» Weighing: Accurately weigh the desired amount of BR102910 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of DMSO to achieve the desired stock
concentration (e.g., 10 mM).

 Dissolution:
o Vortex the solution thoroughly.
o If the compound does not fully dissolve, gently warm the tube to 37°C for a short period.[1]
o Sonication in an ultrasonic bath can also be used to aid dissolution.[1]

o Storage: Once a clear solution is obtained, aliquot the stock solution into smaller volumes in
sterile tubes to minimize freeze-thaw cycles. Store at -20°C for up to 1 month or -80°C for up

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15291133/docs?utm_src=pdf-body#br102910-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15291133/docs?utm_src=pdf-body#br102910-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15291133/docs?utm_src=pdf-body#br102910-application-notes-and-protocols-for-researchers
https://www.glpbio.com/br102910.html
https://www.glpbio.com/br102910.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

to 6 months.[3]

Preparation for In Vitro Cellular Assays

Objective: To prepare working solutions of BR102910 for treating cells in culture.
Materials:

 BR102910 stock solution (e.g., 10 mM in DMSO)

o Appropriate cell culture medium

Protocol:

e Thawing: Thaw a single aliquot of the BR102910 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution into fresh cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: Ensure the final concentration of DMSO in the cell culture medium is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the
same final concentration of DMSO) should be included in all experiments.

o Application to Cells: Add the prepared working solutions to your cell cultures and proceed
with the experimental incubation.

Preparation for In Vivo Oral Administration in Mice

Objective: To prepare a formulation of BR102910 suitable for oral gavage in mice.

Materials:

BR102910 powder

DMSO

Corn oil or 20% SBE-3-CD in Saline

Sterile tubes
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e \ortex mixer
e Gavage needles
Protocol:

» Vehicle Preparation: Prepare the desired vehicle for administration. Two reported successful
vehicles are:

o Vehicle 1: 10% DMSO in corn oil.[3]

o Vehicle 2: 10% DMSO in a solution of 20% SBE-3-CD in saline.[3]
e Formulation:

o Dissolve the required amount of BR102910 in DMSO first.

o Add the DMSO solution to the corn oil or SBE-B-CD solution to achieve the final desired
concentration and a 10% DMSO composition.

o Vortex thoroughly to ensure a homogenous suspension or solution. A clear solution with a
concentration of at least 2.5 mg/mL has been reported.[3]

o Administration: Administer the formulation to mice via oral gavage at the desired dosage
(e.g., 0-30 mg/kg).[1][3] A study in C57BL/6J mice demonstrated dose-dependent FAP
inhibition with a single oral dose.[1][2][3]

Mandatory Visualizations
Signaling Pathway Context
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Caption: FAP signaling context and the inhibitory action of BR102910.

Experimental Workflow: Preparation of BR102910 for In
Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [BR102910: Application Notes and Protocols for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15291133/docs#br102910-application-notes-and-
protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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